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Compound of Interest

Compound Name: Isovaline

Cat. No.: B112821

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Isovaline, a non-proteinogenic amino acid. Adherence to these
procedures is critical for minimizing risks and ensuring the integrity of your work.

Personal Protective Equipment (PPE)

When handling Isovaline, a comprehensive approach to personal protection is necessary. The
following table summarizes the required PPE.
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PPE Category Item Standard Purpose
Safety glasses with To prevent eye
_ _ _ European standard - _ _
Eye Protection side shields or contact with Isovaline
EN 166
goggles powder.[1]

To prevent skin

contact. Nitrile rubber,
Hand Protection Protective gloves EN 374 neoprene, natural

rubber, or PVC gloves

are recommended.[1]

To prevent
] contamination of
Body Protection Lab coat )
personal clothing and

skin.

Engineering controls
should be sufficient. If

Respiratory Protection  Not normally required dust is generated, use

a NIOSH-approved

respirator.
Quantitative Data Summary
Property Value
Molecular Formula C5H11INO2
Molecular Weight 117.15 g/mol [2]
Appearance White to off-white solid/powder][3]
Melting Point 276 - 278 °C / 528.8 - 532.4 °F[4]

Operational Plan for Handling Isovaline

A systematic approach to handling Isovaline from receipt to disposal is crucial for safety and
efficiency.
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. Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]
Recommended storage temperatures are -20°C for long-term (3 years) and 4°C for short-
term (2 years) storage of the powder.[3]

. Preparation and Handling:

Always handle Isovaline within a well-ventilated area or a chemical fume hood to minimize
inhalation of dust.

Before handling, ensure all required PPE is correctly worn.
Avoid direct contact with skin and eyes.[4]
Do not eat, drink, or smoke in the handling area.[1]

. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes. Seek medical attention.[1][4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Seek medical attention if symptoms occur.[1][4]

Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[1][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if symptoms occur.[1][4]

. Spill Management:

For small spills, sweep up the solid material and place it into a suitable, labeled container for
disposal.[4]

Avoid generating dust during cleanup.
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o Ensure the spill area is thoroughly cleaned with an appropriate solvent or detergent and
water.

Disposal Plan

Proper disposal of Isovaline and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e Solid Waste: Collect dry, uncontaminated Isovaline powder in a clearly labeled, sealed
container designated for chemical waste.

o Contaminated Materials: Any materials that have come into contact with Isovaline, such as
weighing paper, gloves, and wipes, should be collected in a separate, clearly labeled
container for chemical waste.

o Liquid Waste: If Isovaline is dissolved in a solvent, the solution must be treated as chemical
waste. Collect it in a sealed, labeled, and appropriate waste container. Do not mix with other
incompatible waste streams.

2. Final Disposal:

« All waste containers must be clearly labeled with the chemical name "Isovaline Waste" and
any other required hazard information.

¢ Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

¢ Never dispose of Isovaline down the drain or in the regular trash.[4]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Isovaline.
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Safe Isovaline Handling Workflow
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Caption: Logical workflow for the safe handling of Isovaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b112821?utm_src=pdf-custom-synthesis
https://www.fishersci.co.uk/store/msds?partNumber=10328663&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Isovaline
https://www.medchemexpress.com/l-isovaline.html
https://www.fishersci.com/store/msds?partNumber=AC388032500&productDescription=D%28-%29-ISOVALINE+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b112821#personal-protective-equipment-for-handling-isovaline
https://www.benchchem.com/product/b112821#personal-protective-equipment-for-handling-isovaline
https://www.benchchem.com/product/b112821#personal-protective-equipment-for-handling-isovaline
https://www.benchchem.com/product/b112821#personal-protective-equipment-for-handling-isovaline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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